Cas no 886921-28-4 (N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide)

• Product Name: N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide
• CAS No: 886921-28-4
• MF: C₁₇H₁₅N₃O₅S
• MW: 373.383102655411
• CID: 5477504
• Update Time: 2025-11-01

N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methoxy-N-[5-[2-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-
• N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide

• Inchi： 1S/C17H15N3O5S/c1-24-12-9-7-11(8-10-12)15(21)18-17-20-19-16(25-17)13-5-3-4-6-14(13)26(2,22)23/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： UYATYPWVQOGGIN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2S(C)(=O)=O)O1)(=O)C1=CC=C(OC)C=C1

Additional information on N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide

N-5-(2-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-yl-4-Methoxybenzamide (CAS No. 886921-28-4): A Comprehensive Overview

The compound N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide, identified by the CAS registry number 886921-28-4, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides, featuring a unique combination of functional groups that contribute to its diverse chemical properties. The molecule's structure includes a methoxy group attached to the benzene ring, a methanesulfonyl group on another aromatic ring, and an oxadiazole moiety that plays a crucial role in its reactivity and stability.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug design due to their ability to modulate enzyme activity and cellular signaling pathways. The presence of the oxadiazole ring in this compound makes it a promising candidate for exploring its potential as a therapeutic agent. Researchers have reported that such structures can exhibit anti-inflammatory, antitumor, and antimicrobial activities, depending on their substituents and spatial arrangement. In particular, the methoxy group on the benzamide portion of the molecule is known to enhance solubility and bioavailability, which are critical factors in drug development.

The synthesis of N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide involves a multi-step process that typically begins with the preparation of the oxadiazole core. This is often achieved through cyclization reactions involving 1,3-diamino compounds or by using suitable precursors like hydrazines and carbonyl compounds. The subsequent introduction of the methanesulfonyl group and the methoxybenzamide substituent requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have made these synthesis routes more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in biological assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its methanesulfonyl group contributes to its stability under physiological conditions, making it a viable candidate for further preclinical testing. The compound's structure also lends itself to modifications that could enhance its selectivity and reduce off-target effects, which are critical considerations in drug design.

From an analytical standpoint, the characterization of this compound relies heavily on modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These methods provide detailed insights into the molecule's conformational geometry and substitution patterns. Recent developments in computational chemistry have also enabled researchers to predict the compound's pharmacokinetic properties using molecular modeling software. Such tools are invaluable for optimizing drug delivery systems and predicting in vivo behavior without extensive experimental work.

In conclusion, N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide (CAS No. 886921-28-) represents a significant advancement in organic synthesis with promising applications in medicinal chemistry. Its unique combination of functional groups and structural features positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.